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Compound of Interest

Compound Name: 4-(Trimethylsilyl)morpholine

L Get Quote

Cat. No.: B079675

An in-depth technical guide on the core molecular properties of 4-(Trimethylsilyl)morpholine,
designed for researchers, scientists, and drug development professionals.

Physicochemical Data of 4-
(Trimethylsilyl)morpholine

4-(Trimethylsilyl)morpholine, also known as N-(Trimethylsilyl)morpholine, is an organosilicon
compound utilized as a reagent in organic synthesis, including for the synthesis of
deoxynucleosides.[1][2] Its key molecular identifiers and properties are summarized below.

Data Point Value

Molecular Formula C7H17NOSI[2][3][4][5]

Molecular Weight 159.30 g/mol [3][4]

CAS Number 13368-42-8[1][3][5]

Appearance Clear colorless to pale yellow liquid[1][2]
Density 0.897 g/mL at 25 °C[1][3][4]

Boiling Point 160 °C[1][3][4]

Refractive Index

n20/D 1.441[1][2][3][4]
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Structural and Logical Relationships

The following diagram illustrates the connection between the common name of the compound
and its fundamental molecular properties.
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Caption: Derivation of molecular weight from the molecular formula of the compound.

Experimental Protocol: Silylation of an Alcohol

A common application of 4-(Trimethylsilyl)morpholine is in the protection of hydroxyl groups
in alcohols through silylation. A generalized experimental protocol for this procedure is as
follows:

Objective: To introduce a trimethylsilyl (TMS) protecting group onto a primary alcohol using 4-
(Trimethylsilyl)morpholine.

Materials:

Primary alcohol

e 4-(Trimethylsilyl)morpholine

¢ Anhydrous dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs)
e Anhydrous magnesium sulfate (MgSQOa)

» Round-bottom flask

o Magnetic stirrer and stir bar

« Inert gas supply (Nitrogen or Argon)
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Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: The primary alcohol (1.0 equivalent) is dissolved in anhydrous DCM in a
round-bottom flask under an inert atmosphere.

Reagent Addition: 4-(Trimethylsilyl)morpholine (1.2 equivalents) is added dropwise to the
stirred solution at room temperature.

Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography
(TLC) until the starting material is consumed.

Quenching: The reaction is carefully quenched by the slow addition of saturated aqueous
NaHCO:s.

Extraction: The organic layer is separated, and the aqueous layer is extracted twice with
DCM. The combined organic layers are washed with brine.

Drying and Concentration: The organic layer is dried over anhydrous MgSOQa, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator to yield the crude
silylated product.

Purification: The crude product is purified by flash column chromatography on silica gel to
afford the pure TMS-protected alcohol.

The workflow for this experimental protocol is visualized below.
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Caption: Workflow for the silylation of an alcohol using 4-(Trimethylsilyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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